Cas no 2138288-72-7 (2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid
• CAS No: 2138288-72-7
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5800417
• PubChem ID: 165790600
• Update Time: 2025-06-29

2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid
• EN300-789405
• 2138288-72-7
• 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid

• Inchi： 1S/C7H11F2NO3/c8-7(9,6(12)13)3-10-4-1-5(11)2-4/h4-5,10-11H,1-3H2,(H,12,13)
• InChI Key： FAMAPHWDRGCHQI-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC1CC(C1)O)F

Computed Properties

• Exact Mass: 195.07069954g/mol
• Monoisotopic Mass: 195.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 69.6Ų

Additional information on 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid

Comprehensive Analysis of 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid (CAS No. 2138288-72-7)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid (CAS No. 2138288-72-7) has emerged as a compound of significant interest. This fluorinated amino acid derivative combines unique structural features, including a difluoro moiety and a hydroxycyclobutyl group, which contribute to its potential applications in drug discovery and material science. Researchers are particularly intrigued by its role as a bioisostere for carboxylic acids, a property that enhances its utility in medicinal chemistry.

The compound's CAS number 2138288-72-7 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Its systematic name, 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid, reflects its precise molecular architecture, which includes a propanoic acid backbone modified with difluorine atoms at the 2-position and a 3-hydroxycyclobutylamine substituent. This structural complexity makes it a valuable candidate for studying enzyme inhibition and metabolic stability, topics frequently searched in AI-driven drug design platforms.

Recent trends in green chemistry have amplified interest in fluorinated compounds like 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid, as they often exhibit improved bioavailability and target selectivity. These attributes align with the growing demand for sustainable pharmaceuticals, a hot topic in both academic and industrial circles. Additionally, its potential as a building block for peptide mimetics has sparked discussions in computational chemistry forums, where users frequently inquire about novel fluorinated scaffolds.

From a synthetic perspective, the incorporation of fluorine atoms and a hydroxycyclobutyl ring presents intriguing challenges for organic synthesis optimization. Chemists exploring C-H functionalization or asymmetric catalysis often reference this compound's structure in studies of stereoselective reactions. Its water solubility and hydrogen-bonding capacity, derived from the hydroxy and carboxylic acid functionalities, further broaden its applicability in formulation science.

In the context of structure-activity relationship (SAR) studies, 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid offers a versatile platform for investigating molecular interactions. Its fluorine effects on lipophilicity and electrostatic potential are subjects of active research, particularly in fragment-based drug discovery. These characteristics resonate with frequent search queries related to fluorine in medicinal chemistry and cyclobutane derivatives.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy (notably 19F-NMR), high-resolution mass spectrometry, and X-ray crystallography. These methods are essential for confirming the regiochemistry of the difluoro substitution and the stereochemistry of the hydroxycyclobutyl moiety. Such analytical data is highly sought after in chemical patent applications and quality control protocols.

The growing importance of precision medicine has further highlighted the relevance of 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid. Its potential to modulate protein-ligand interactions through fluorine-specific effects makes it a compelling subject for personalized therapeutics research. This aligns with frequent searches about next-generation drug candidates and small molecule modulators in biological systems.

In material science applications, the compound's rigid cyclobutane ring and polar functional groups suggest utility in designing advanced polymers with tailored thermal stability and solubility profiles. These properties are increasingly relevant for electronic materials and biodegradable composites, areas experiencing exponential growth in patent filings and scholarly publications.

As research continues, 2,2-Difluoro-3-[(3-hydroxycyclobutyl)amino]propanoic acid (CAS No. 2138288-72-7) stands at the intersection of multiple cutting-edge scientific disciplines. Its multifaceted chemistry addresses pressing questions in drug development, materials engineering, and synthetic methodology, making it a compound worthy of continued investigation and discussion in scientific communities worldwide.